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Compound of Interest

5-Fluoro-2-
Compound Name:

(methyithio)benzaldehyde
CAS No.: 160503-79-7

Cat. No.: B1528917

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 5-Fluoro-2-(methylthio)benzaldehyde, a
key chemical intermediate. This document will delve into its chemical identity, safety data, and
fundamental physicochemical properties, offering a valuable resource for its application in
research and development.

Chemical Identity and Core Data

Chemical Name: 5-Fluoro-2-(methylthio)benzaldehyde
CAS Number: 160503-79-7[1]
Molecular Formula: CsH7FOS
Molecular Weight: 170.2 g/mol

Structure:
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Caption: Chemical structure of 5-Fluoro-2-(methylthio)benzaldehyde.

Physicochemical Properties:

Property Value Source
Boiling Point 253.3+30.0 °C (Predicted) [2]
Density 1.22+0.1 g/cm? (Predicted) [2]

Synthesis and Reactivity

While specific literature detailing the definitive synthesis of 5-Fluoro-2-
(methylthio)benzaldehyde (CAS 160503-79-7) is not readily available in the provided search
results, a general understanding of its synthesis can be inferred from established organic
chemistry principles. A plausible synthetic route could involve the formylation of 4-fluoro-1-
(methylthio)benzene.

Hypothetical Synthetic Workflow:

e.g., Vilsmeier-Haack or Duff reaction Work-up and Purification

G-FIuoro»l»(methylthio)benzene Formylation Reaction

R

5»FIuoro-2-(methylthio)benzaldehyd9

Click to download full resolution via product page
Caption: A potential synthetic pathway to 5-Fluoro-2-(methylthio)benzaldehyde.

The reactivity of 5-Fluoro-2-(methylthio)benzaldehyde is primarily dictated by the aldehyde
functional group, which is a versatile handle for a variety of organic transformations.

Key Reaction Types:

o Oxidation: The aldehyde can be readily oxidized to the corresponding carboxylic acid, 5-
fluoro-2-(methylthio)benzoic acid, using standard oxidizing agents.

¢ Reduction: Reduction of the aldehyde functionality will yield the corresponding benzyl
alcohol, (5-fluoro-2-(methylthio)phenyl)methanol.
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e Nucleophilic Addition: The electrophilic carbon of the aldehyde is susceptible to attack by
various nucleophiles, leading to the formation of a wide range of derivatives. This is a
cornerstone of its utility as a building block in medicinal chemistry.

o Condensation Reactions: The aldehyde can participate in condensation reactions, such as
the Wittig reaction or aldol condensations, to form larger, more complex molecules.

The presence of the fluorine atom and the methylthio group on the aromatic ring influences the
reactivity of the aldehyde and the benzene ring itself. The fluorine atom, being an electron-
withdrawing group, can affect the electrophilicity of the aldehyde and the regioselectivity of
further electrophilic aromatic substitution reactions. The methylthio group can be a target for
oxidation to the corresponding sulfoxide or sulfone, further expanding the synthetic
possibilities.

Safety and Handling

The following safety information is derived from available Safety Data Sheets (SDS). It is
imperative to consult the full SDS and adhere to all institutional and governmental safety
protocols when handling this chemical.

Hazard Identification:

A comprehensive toxicological profile for 5-Fluoro-2-(methylthio)benzaldehyde has not been
fully established. Therefore, it should be handled with the utmost care, assuming it to be
potentially hazardous.

Recommended Handling Procedures:

» Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume
hood, to minimize inhalation exposure.

» Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.

o Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1528917/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-fluoro-2-methylthio-benzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1528917?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Skin and Body Protection: Wear a lab coat and appropriate protective clothing to prevent
skin contact.

» Hygiene Measures: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke
in the laboratory. Wash hands thoroughly after handling.

First Aid Measures:

 Inhalation: Move the affected person to fresh air. If breathing is difficult, seek immediate
medical attention.

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. If irritation persists, seek medical advice.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Storage and Disposal:
o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

o Disposal: Dispose of this chemical and its container in accordance with local, regional, and
national regulations. Do not allow it to enter the environment.

Applications in Research and Drug Development

While specific, published applications for 5-Fluoro-2-(methylthio)benzaldehyde are not
extensively documented in the provided search results, its structural motifs suggest significant
potential as a building block in medicinal chemistry and materials science.

The benzaldehyde moiety is a common precursor for the synthesis of various heterocyclic
compounds, many of which form the core of pharmacologically active molecules. The presence
of a fluorine atom is a well-established strategy in drug design to enhance metabolic stability,
binding affinity, and bioavailability. The methylthio group offers a site for further functionalization
or can itself contribute to biological activity.
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Potential Areas of Application:

¢ Synthesis of Novel Heterocycles: This compound can serve as a starting material for the
synthesis of quinolines, quinazolines, and other nitrogen-containing heterocycles with
potential therapeutic applications.

» Development of Kinase Inhibitors: Many kinase inhibitors incorporate substituted aromatic
rings. The unique substitution pattern of this molecule could be exploited in the design of
novel inhibitors.

o Agrochemical Research: Benzaldehyde derivatives are also utilized in the development of
new pesticides and herbicides.

Conclusion

5-Fluoro-2-(methylthio)benzaldehyde is a valuable chemical intermediate with significant
potential for application in synthetic organic chemistry, particularly in the fields of drug
discovery and materials science. Its versatile aldehyde functionality, combined with the
modulating effects of the fluorine and methylthio substituents, makes it an attractive starting
material for the synthesis of complex and potentially bioactive molecules. Adherence to strict
safety protocols is essential when handling this compound due to the limited availability of
comprehensive toxicological data. Further research into the synthesis, reactivity, and
applications of this compound is warranted to fully explore its potential.

References
o Safety Data Sheet for 5-Fluoro-2-(methylthio)benzaldehyde. CymitQuimica. (URL not

available in search results)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 2. 2-Fluoro-5-(methylthio)benzaldehyde CAS#: 310466-52-5 [chemicalbook.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.chemicalbook.com/ProductChemicalPropertiesCB23160475_EN.htm
https://www.benchchem.com/product/b1528917/docs#an-in-depth-technical-guide-to-5-fluoro-2-methylthio-benzaldehyde
https://www.benchchem.com/product/b1528917/docs#an-in-depth-technical-guide-to-5-fluoro-2-methylthio-benzaldehyde
https://www.benchchem.com/product/b1528917/docs#an-in-depth-technical-guide-to-5-fluoro-2-methylthio-benzaldehyde
https://www.benchchem.com/product/b1528917/docs#an-in-depth-technical-guide-to-5-fluoro-2-methylthio-benzaldehyde
https://www.benchchem.com/product/b1528917?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1528917?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

